5-Oxo-6,6,6-trifluorohexanoic acid

• IUPAC Name: 6,6,6-trifluoro-5-oxohexanoic acid
• InChI: InChI=1S/C6H7F3O3/c7-6(8,9)4(10)2-1-3-5(11)12/h1-3H2,(H,11,12)
• InChI Key: LJXIOTVBBDEEJR-UHFFFAOYSA-N
• Canonical SMILES: C(CC(=O)C(F)(F)F)CC(=O)O
• Molecular Formula: C6H7F3O3
• DSSTOX Substance ID: DTXSID60444986
• Molecular Weight: 184.11 g/mol
• CAS RN: 184157-09-3

Description

Synthesis Analysis

The synthesis of related compounds, such as C20-trifluoro-5-oxo-ETE, has been achieved through targeted chemical modifications to enhance metabolic stability against ω-oxidation, demonstrating the synthetic adaptability of fluorinated oxo-acids (Patel et al., 2011). Moreover, the large-scale asymmetric synthesis of Fmoc-(S)-2-amino-6,6,6-trifluorohexanoic acid highlights the feasibility of synthesizing fluorinated hexanoic acid derivatives on a preparative scale (Yin et al., 2019).

Molecular Structure Analysis

The detailed molecular structure of related compounds, such as 6‐Oxo‐6‐(phenylamino)hexanoic acid, reveals the potential for diverse molecular interactions, including hydrogen bonding that significantly influences the compound's physical and chemical behavior (Feeder & Jones, 1994).

Chemical Reactions and Properties

5-Oxo-6,6,6-trifluorohexanoic acid and its derivatives participate in various chemical reactions, such as the potent stimulation of calcium mobilization in neutrophils, demonstrating the compound's significant bioactivity (Patel et al., 2011). The total synthesis of related compounds, like 5-oxo-12(S)-hydroxy-6(E),8(Z),10(E),14(Z)-eicosatetraenoic acid, further illustrates the complex reactivity of oxo-acids and their derivatives (Khanapure et al., 1998).

Physical Properties Analysis

The standard enthalpies of formation for perfluoro acids, closely related to 5-oxo-6,6,6-trifluorohexanoic acid, provide insight into the thermodynamic stability and potential energy content of these compounds (Lukyanova & Papina, 2013).

Chemical Properties Analysis

The chemical properties of 5-oxo-6,6,6-trifluorohexanoic acid derivatives, such as their role as potent granulocyte chemoattractants and the impact on neutrophil and eosinophil activation, underscore the compound's significant bioactive potential (Gore et al., 2014). Additionally, trifluoroacetic acid derivatives exhibit unique structural changes upon deuteration, indicating the sensitivity of such compounds to isotopic substitution and the impact on their physical properties (Mootz & Schilling, 1992).

Scientific Research Applications

Inhibition of Granulocyte Activation

5-Oxo-6,8,11,14-eicosatetraenoic acid, a product related to 5-Oxo-6,6,6-trifluorohexanoic acid, is known for its potent granulocyte chemoattractant properties. Studies have shown that it can induce infiltration of eosinophils and neutrophils, particularly in the context of inflammatory diseases such as asthma and allergic rhinitis. Novel indole OXE receptor antagonists have been developed to inhibit this chemoattractant activity, offering potential therapeutic benefits in treating allergic diseases (Gore et al., 2014).

Chemoattraction of Eosinophils and Neutrophils

5-Oxo-6,8,11,14-eicosatetraenoic acid is also a crucial mediator for the chemoattraction of eosinophils and neutrophils. This compound, derived from arachidonic acid metabolism, triggers responses such as actin polymerization, calcium mobilization, integrin expression, and degranulation in these cells. This makes it a significant chemoattractant and possible mediator in allergic diseases (Powell & Rokach, 2005).

Development of OXE Receptor Antagonists

Further research into 5-Oxo-6,8,11,14-eicosatetraenoic acid has led to the development of potent OXE receptor antagonists. These antagonists are designed to target eosinophilic diseases like asthma and allergic rhinitis by inhibiting the action of this compound on eosinophils. The development of these antagonists has been a critical step in creating novel therapeutic agents for these conditions (Patel et al., 2014).

Asthma and Allergic Disease Treatment

The role of 5-Oxo-6,8,11,14-eicosatetraenoic acid in inducing tissue eosinophilia through the OXE receptor has highlighted its potential as a proinflammatory mediator in eosinophilic diseases such as asthma. The development of novel, highly potent OXE receptor antagonists offers a new strategy for treating these disorders, which could significantly benefit asthma patients (Chourey et al., 2018).

Eosinophil Chemoattractant and OXE Receptor

Research has also delved into the biosynthesis of 5-Oxo-6,8,11,14-eicosatetraenoic acid, particularly how it is formed from the 5-lipoxygenase product 5-HETE. This process is highly influenced by factors like oxidative stress and activation of the respiratory burst in phagocytic cells. Understanding the synthesis and action of this compound provides valuable insights into its role in inflammatory and allergic diseases (Powell & Rokach, 2013).